Cas no 186320-11-6 (Fmoc-3-amino-4-chlorobenzoic acid)

• Product Name: Fmoc-3-amino-4-chlorobenzoic acid
• CAS No: 186320-11-6
• MF: C₂₂H₁₆ClNO₄
• MW: 393.819745063782
• MDL: MFCD02682163
• CID: 3047213
• PubChem ID: 17998950
• Update Time: 2025-05-22

Fmoc-3-amino-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-3-amino-4-chlorobenzoic acid
• 186320-11-6
• 4-Chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• 4-chloro-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}benzoic acid
• SB83708
• DTXSID80592155
• MFCD02682163
• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-chlorobenzoicacid
• 4-chloro-3-(9H-fluoren-9-ylmethoxycarbonylamino)benzoic acid
• EN300-650257
• AKOS012711627
• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-chlorobenzoic acid
• SY352549
• DB-106716
• 3-(Fmoc-amino)-4-chlorobenzoic Acid
• CS-0216960
• DTXCID40542919
• 857-393-4
• 4-Chloro-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)benzoic acid
• LHA32011

• MDL： MFCD02682163
• Inchi： 1S/C22H16ClNO4/c23-19-10-9-13(21(25)26)11-20(19)24-22(27)28-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-11,18H,12H2,(H,24,27)(H,25,26)
• InChI Key： USPYMVNYANTVJU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 393.0767857g/mol
• Monoisotopic Mass: 393.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on Fmoc-3-amino-4-chlorobenzoic acid

Fmoc-3-amino-4-chlorobenzoic Acid: A Comprehensive Overview

Fmoc-3-amino-4-chlorobenzoic acid, also known by its CAS number 186320-11-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a derivative of benzoic acid, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, an amino group at the 3-position, and a chlorine atom at the 4-position. Its unique structure makes it highly versatile and valuable in various applications, particularly in drug discovery and chemical synthesis.

The synthesis of Fmoc-3-amino-4-chlorobenzoic acid typically involves multi-step chemical reactions, including nucleophilic substitution, oxidation, and coupling reactions. The Fmoc group serves as a protecting group for the amino functionality, ensuring stability during intermediate steps of synthesis. This compound is often used as an intermediate in the preparation of more complex molecules, such as peptide analogs and bioactive agents. Recent advancements in catalytic methods have improved the efficiency and selectivity of its synthesis, making it more accessible for large-scale production.

One of the most promising applications of Fmoc-3-amino-4-chlorobenzoic acid lies in its role as a building block in medicinal chemistry. Researchers have explored its potential in designing novel drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-proliferative activity against cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its ability to modulate enzyme activity makes it a valuable tool in drug design.

In the field of materials science, Fmoc-3-amino-4-chlorobenzoic acid has been utilized in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. The amino and carboxylic acid functionalities provide opportunities for cross-linking and self-assembling behaviors, which are critical for creating smart materials with tunable properties. Recent research has focused on optimizing these materials for applications in sensors, drug delivery systems, and electronic devices.

The structural versatility of Fmoc-3-amino-4-chlorobenzoic acid also extends to its use in analytical chemistry. Its ability to form stable complexes with metal ions has made it a useful ligand in chelation studies and metalloenzyme mimics. Furthermore, its fluorescence properties under certain conditions have been exploited for sensing applications, enabling the detection of metal ions and environmental pollutants with high sensitivity.

From an environmental perspective, understanding the fate and toxicity of Fmoc-3-amino-4-chlorobenzoic acid is crucial for ensuring its safe use in industrial and biomedical applications. Recent studies have investigated its biodegradation pathways and potential ecotoxicological effects. These findings highlight the importance of sustainable practices in the synthesis and disposal of this compound to minimize its environmental impact.

In conclusion, Fmoc-3-amino-4-chlorobenzoic acid is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique chemical properties continue to drive innovative research, leading to breakthroughs in drug development, materials science, and analytical chemistry. As our understanding of this compound deepens, it holds immense promise for addressing some of the most pressing challenges in modern science.